Cas no 1921494-74-7 (3-Methyl-7-phenyl-4H-pyrazolo[1,5-a]pyrimidin-5-one)

3-Methyl-7-phenyl-4H-pyrazolo[1,5-a]pyrimidin-5-one is a heterocyclic compound featuring a fused pyrazole-pyrimidine core structure. Its molecular framework is characterized by a phenyl substituent at the 7-position and a methyl group at the 3-position, contributing to its unique chemical and physical properties. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. Its rigid bicyclic structure may enhance binding affinity in target interactions, while the functional groups offer opportunities for further derivatization. The compound exhibits stability under standard conditions, making it suitable for various synthetic applications.
3-Methyl-7-phenyl-4H-pyrazolo[1,5-a]pyrimidin-5-one structure
1921494-74-7 structure
Product Name:3-Methyl-7-phenyl-4H-pyrazolo[1,5-a]pyrimidin-5-one
CAS No:1921494-74-7
MF:C13H11N3O
MW:225.245942354202
CID:6118308
PubChem ID:136869087
Update Time:2025-06-08

3-Methyl-7-phenyl-4H-pyrazolo[1,5-a]pyrimidin-5-one Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-7-phenyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one
    • 3-Methyl-7-phenyl-4H-pyrazolo[1,5-a]pyrimidin-5-one
    • EN300-7464196
    • Z1675049747
    • 1921494-74-7
    • Inchi: 1S/C13H11N3O/c1-9-8-14-16-11(7-12(17)15-13(9)16)10-5-3-2-4-6-10/h2-8H,1H3,(H,15,17)
    • InChI Key: ZZROBFCAXIFQSD-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C2C=CC=CC=2)N2C(=C(C)C=N2)N1

Computed Properties

  • Exact Mass: 225.090211983g/mol
  • Monoisotopic Mass: 225.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 46.9Ų

3-Methyl-7-phenyl-4H-pyrazolo[1,5-a]pyrimidin-5-one Pricemore >>

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Additional information on 3-Methyl-7-phenyl-4H-pyrazolo[1,5-a]pyrimidin-5-one

Recent Advances in the Study of 3-Methyl-7-phenyl-4H-pyrazolo[1,5-a]pyrimidin-5-one (CAS: 1921494-74-7)

The compound 3-Methyl-7-phenyl-4H-pyrazolo[1,5-a]pyrimidin-5-one (CAS: 1921494-74-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold belongs to the pyrazolopyrimidinone class, which is known for its diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its biological efficacy.

One of the key areas of research involves the compound's role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, particularly cancer. Preliminary in vitro studies have demonstrated that 3-Methyl-7-phenyl-4H-pyrazolo[1,5-a]pyrimidin-5-one exhibits selective inhibition against specific kinase targets, such as cyclin-dependent kinases (CDKs) and Janus kinases (JAKs). These findings suggest its potential as a lead compound for developing novel kinase-targeted therapies.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry reported that 3-Methyl-7-phenyl-4H-pyrazolo[1,5-a]pyrimidin-5-one significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cell lines. This effect was attributed to its modulation of the NF-κB signaling pathway, highlighting its potential as a therapeutic agent for inflammatory disorders.

The synthesis and structural optimization of 3-Methyl-7-phenyl-4H-pyrazolo[1,5-a]pyrimidin-5-one have also been a focus of recent research. A team of chemists recently developed a more efficient and scalable synthetic route for this compound, as detailed in a 2024 publication in Organic Letters. The new method employs a one-pot multicomponent reaction, significantly improving yield and reducing production costs. This advancement is expected to facilitate further pharmacological studies and preclinical development.

Despite these promising findings, challenges remain in the development of 3-Methyl-7-phenyl-4H-pyrazolo[1,5-a]pyrimidin-5-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive structure-activity relationship (SAR) studies and medicinal chemistry optimization. Future research directions may include in vivo efficacy studies, toxicological assessments, and formulation development to enhance its therapeutic potential.

In conclusion, 3-Methyl-7-phenyl-4H-pyrazolo[1,5-a]pyrimidin-5-one (CAS: 1921494-74-7) represents a promising scaffold for drug discovery, with demonstrated activities in kinase inhibition and anti-inflammatory effects. Continued research efforts are essential to fully exploit its therapeutic potential and translate these findings into clinical applications.

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